![molecular formula C6H10Cl2N4O B2638814 2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride CAS No. 2225142-27-6](/img/structure/B2638814.png)
2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride, also known as THPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrazoles, which are known to exhibit various biological activities.
Scientific Research Applications
Synthesis Techniques
Substituted 2,4,5,6-tetrahydrocyclopenta[c]pyrazoles and 2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazoles, related to the compound of interest, are synthesized using a 3+2 intramolecular dipolar cycloaddition of nitrilimines to alkynes. This synthesis approach extends to 3-bromo derivatives using alkynylbromides as dipolarophiles, showcasing the compound's versatility in chemical reactions (Winters et al., 2014). Another synthesis method described is the regioselective synthesis of pyrazoles fused with heteroaliphatic amines at the [3,4-c] edges, highlighting the compound's ability to form diverse bicyclic compounds (Ivonin et al., 2015).
Biological and Pharmacological Applications
Antimicrobial and Antileukemic Activities
Derivatives of the compound have been evaluated for their antimicrobial activities. A series of 3,5-disubstituted pyrazole-1-carboxamides showed promising results, highlighting the potential of these compounds in the development of new antimicrobial agents (Sharshira & Hamada, 2011). Furthermore, the compound's derivatives were tested for antileukemic activity, comparing their effectiveness with other known derivatives, indicating their potential in medical treatments (Earl & Townsend, 1979).
Insecticidal Activities
Derivatives of 2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride have shown insecticidal activities against various pests, providing an alternative for agricultural pest management. This highlights the compound's potential application in agriculture as an insecticide (Wu et al., 2017).
CB1 Receptor Interactions
Novel compounds based on this scaffold were designed and synthesized for cannabinoid CB1 and CB2 receptor interactions. Some synthesized compounds showed moderate affinity for CB1 receptors, indicating their potential use in related medical therapies (Asproni et al., 2018).
properties
IUPAC Name |
1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-4-carboxamide;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O.2ClH/c7-6(11)5-3-1-9-10-4(3)2-8-5;;/h1,5,8H,2H2,(H2,7,11)(H,9,10);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEOQELKMANOTOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=NN2)C(N1)C(=O)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride | |
CAS RN |
2225142-27-6 |
Source
|
Record name | 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-4-carboxamide dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.